Cas no 1523362-01-7 (1-azaspiro5.5undecane-9-carboxylic acid)

1-Azaspiro[5.5]undecane-9-carboxylic acid is a spirocyclic compound featuring a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its rigid spirocyclic structure enhances conformational stability, which is advantageous for designing bioactive molecules with improved selectivity and binding affinity. The carboxylic acid moiety allows for further derivatization, enabling its use in peptide mimetics, drug discovery, and catalyst development. This compound is particularly valuable in the synthesis of pharmacologically active agents, where its scaffold can contribute to enhanced metabolic stability and reduced flexibility in target interactions. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

1-azaspiro5.5undecane-9-carboxylic acid structure

1523362-01-7 structure

Product Name:1-azaspiro5.5undecane-9-carboxylic acid

CAS No:1523362-01-7

MF:C₁₁H₁₉NO₂

MW:197.27406334877

CID:5617953

PubChem ID:82657976

Update Time:2025-06-07

1-azaspiro5.5undecane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Azaspiro[5.5]undecane-9-carboxylic acid (ACI)
- 1-azaspiro5.5undecane-9-carboxylic acid
- Inchi： 1S/C11H19NO2/c13-10(14)9-3-6-11(7-4-9)5-1-2-8-12-11/h9,12H,1-8H2,(H,13,14)
- InChI Key： WXZDAUZSPLODLE-UHFFFAOYSA-N
- SMILES： O=C(C1CCC2(CCCCN2)CC1)O

1-azaspiro5.5undecane-9-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28808402-1g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7		1g	$1971.0	2023-09-06
Enamine	EN300-28808402-5g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7		5g	$5719.0	2023-09-06
Enamine	EN300-28808402-10g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7		10g	$8480.0	2023-09-06
Enamine	EN300-28808402-0.05g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7	95.0%	0.05g	$1657.0	2025-03-19
Enamine	EN300-28808402-0.1g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7	95.0%	0.1g	$1735.0	2025-03-19
Enamine	EN300-28808402-0.25g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7	95.0%	0.25g	$1814.0	2025-03-19
Enamine	EN300-28808402-0.5g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7	95.0%	0.5g	$1893.0	2025-03-19
Enamine	EN300-28808402-1.0g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7	95.0%	1.0g	$1971.0	2025-03-19
Enamine	EN300-28808402-2.5g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7	95.0%	2.5g	$3865.0	2025-03-19
Enamine	EN300-28808402-5.0g	1-azaspiro[5.5]undecane-9-carboxylic acid	1523362-01-7	95.0%	5.0g	$5719.0	2025-03-19

1-azaspiro5.5undecane-9-carboxylic acid Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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